Cas no 104271-33-2 (8-PHENYLIMIDAZO[1,2-A]PYRIDINE)

8-PHENYLIMIDAZO[1,2-A]PYRIDINE structure
104271-33-2 structure
Product Name:8-PHENYLIMIDAZO[1,2-A]PYRIDINE
CAS No:104271-33-2
MF:C13H10N2
MW:194.231902599335
CID:1006288
PubChem ID:13764027
Update Time:2025-04-20

8-PHENYLIMIDAZO[1,2-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

    • 8-PHENYLIMIDAZO[1,2-A]PYRIDINE
    • CHEMBL287399
    • 8-phenyl-4H-imidazo[1,2-a]pyridine
    • 104271-33-2
    • Z1198268334
    • 8-Phenyl-imidazo[1,2-a]pyridine
    • AKOS006313554
    • SCHEMBL4672079
    • QXUAAPWZHYNMAM-UHFFFAOYSA-N
    • Inchi: 1S/C13H10N2/c1-2-5-11(6-3-1)12-7-4-9-15-10-8-14-13(12)15/h1-10H
    • InChI Key: QXUAAPWZHYNMAM-UHFFFAOYSA-N
    • SMILES: N12C=CN=C1C(=CC=C2)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.0845
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.3
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